Cas no 2137761-65-8 (2-Thiazolecarbonitrile, 4-methyl-5-(2-methylpropyl)-)

• Product Name: 2-Thiazolecarbonitrile, 4-methyl-5-(2-methylpropyl)-
• CAS No: 2137761-65-8
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 5278335
• Update Time: 2025-10-17

2-Thiazolecarbonitrile, 4-methyl-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarbonitrile, 4-methyl-5-(2-methylpropyl)-

• Inchi： 1S/C9H12N2S/c1-6(2)4-8-7(3)11-9(5-10)12-8/h6H,4H2,1-3H3
• InChI Key： VEQOOFVAKYYTNM-UHFFFAOYSA-N
• SMILES： S1C(CC(C)C)=C(C)N=C1C#N

Additional information on 2-Thiazolecarbonitrile, 4-methyl-5-(2-methylpropyl)-

Comprehensive Overview of 2-Thiazolecarbonitrile, 4-methyl-5-(2-methylpropyl)- (CAS No. 2137761-65-8)

2-Thiazolecarbonitrile, 4-methyl-5-(2-methylpropyl)- (CAS No. 2137761-65-8) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely recognized for its applications in pharmaceuticals, agrochemicals, and material science. The compound's unique molecular framework, featuring a cyano group (-CN) and a branched alkyl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its potential role in developing novel bioactive compounds and functional materials.

The growing demand for thiazole derivatives like 2-Thiazolecarbonitrile, 4-methyl-5-(2-methylpropyl)- is driven by their versatility in drug discovery. For instance, thiazole cores are frequently explored in the design of antimicrobial agents, anticancer drugs, and anti-inflammatory compounds. Recent studies highlight the compound's relevance in addressing global health challenges, such as antibiotic resistance and chronic diseases, aligning with trends in precision medicine and green chemistry. Its structural modularity allows for tailored modifications, catering to specific therapeutic or industrial needs.

From a synthetic perspective, CAS No. 2137761-65-8 is often utilized in multicomponent reactions (MCRs) and catalyzed transformations, reflecting the broader shift toward sustainable and efficient methodologies. The compound's reactivity with nucleophiles and electrophiles enables the construction of complex architectures, a feature highly sought after in medicinal chemistry and material engineering. Innovations in flow chemistry and microwave-assisted synthesis further enhance its accessibility for industrial-scale production.

Beyond pharmaceuticals, 4-methyl-5-(2-methylpropyl)-2-thiazolecarbonitrile finds applications in advanced materials, such as organic semiconductors and liquid crystals. Its electron-withdrawing cyano group contributes to tunable electronic properties, making it a candidate for optoelectronic devices and sensors. This aligns with the surge in demand for smart materials and renewable energy technologies, where molecular precision is critical.

Quality control and analytical characterization of 2-Thiazolecarbonitrile, 4-methyl-5-(2-methylpropyl)- are paramount for ensuring reproducibility in research and industrial applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound's stability under various conditions is also a key consideration for storage and handling protocols.

In summary, CAS No. 2137761-65-8 represents a multifaceted building block with significant potential across scientific disciplines. Its integration into drug development pipelines and material innovation underscores its importance in contemporary research. As industries prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping future technological advancements.